Cas no 3415-70-1 (3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine)
3415-70-1 structure
Product Name:3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine
CAS No:3415-70-1
MF:C25H39FN2O7
MW:498.58477139473
CID:918803
PubChem ID:94262
Update Time:2025-04-19
3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine Chemical and Physical Properties
Names and Identifiers
-
- 3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine
- 2'-Deoxy-5-fluorouridine 3',5'-dioctanoate
- 3',5'-di-O-octanoyl-FUdR
- 3',5'-O-dioctanoyl-floxuridine
- Fdurd-C-8
- 2'-deoxy-3',5'-di-O-octanoyl-5-fluorouridine
- Uridine, 2'-deoxy-5-fluoro-, 3',5'-dioctanoate
- Fdurd-C8
- SCHEMBL10951268
- 5-Fluoro-2'-deoxy-O',O'-dioctanoyluridine
- DTXSID90955696
- 1-(2-Deoxy-3,5-di-O-octanoylpentofuranosyl)-5-fluoro-4-hydroxypyrimidin-2(1H)-one
- 3415-70-1
- [(2R,3S,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3-octanoyloxyoxolan-2-yl]methyl octanoate
-
- Inchi: 1S/C25H39FN2O7/c1-3-5-7-9-11-13-22(29)33-17-20-19(35-23(30)14-12-10-8-6-4-2)15-21(34-20)28-16-18(26)24(31)27-25(28)32/h16,19-21H,3-15,17H2,1-2H3,(H,27,31,32)/t19-,20+,21+/m0/s1
- InChI Key: MHHHJDVJXRSMRN-PWRODBHTSA-N
- SMILES: FC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COC(CCCCCCC)=O)O1)OC(CCCCCCC)=O)=O)=O
Computed Properties
- Exact Mass: 498.27400
- Monoisotopic Mass: 498.27412975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 18
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 138.69000
- LogP: 2.91440
3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3415-70-1 (3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine) Related Products
- 96733-83-4(Uridine,2'-deoxy-5-fluoro-, 5'-hexadecanoate (9CI))
- 7207-62-7([(2R,3S,5R)-5-(5-Fluoro-2,4-dioxopyrimidin-1-yl)-3-pentanoyloxyoxolan-2-yl]methyl pentanoate)
- 110522-47-9(3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine)
- 163680-81-7(Uridine, 5-fluoro-,3'-(hydrogen pentanedioate) (9CI))
- 7207-68-3(Uridine,2'-deoxy-5-fluoro-, 3',5'-dihexadecanoate (9CI))
- 20105-52-6(b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, butyl ester)
- 118694-10-3(Uridine,2'-deoxy-5-fluoro-, 5'-octanoate (9CI))
- 163680-83-9(Uridine, 5-fluoro-,2'-(hydrogen pentanedioate) (9CI))
- 141482-25-9(2'-deoxy-5-fluoro-5'-O-[(9Z)-octadec-9-enoyl]uridine)
- 4564-21-0(Uridine, 2'-deoxy-5-fluoro-, 3',5'-dipropionate)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk